2-Deuterio-4-fluoro-1-(trideuteriomethoxy)benzene

• IUPAC Name: 2-deuterio-4-fluoro-1-(trideuteriomethoxy)benzene
• InChI: InChI=1S/C7H7FO/c1-9-7-4-2-6(8)3-5-7/h2-5H,1H3/i1D3,4D
• InChI Key: VIPWUFMFHBIKQI-VZOYEPQBSA-N
• Canonical SMILES: COC1=CC=C(C=C1)F
• Isomeric SMILES: [2H]C1=CC(=CC=C1OC([2H])([2H])[2H])F
• Molecular Formula: C7H7FO
• Molecular Weight: 130.15 g/mol

Description

2-Deuterio-4-fluoro-1-(trideuteriomethoxy)benzene, also known as 2-D4F-1-TDMB, is an organofluorine compound used in scientific research applications. It is a derivative of benzene, in which two hydrogen atoms are replaced by deuterium atoms, and a fluorine atom is substituted on the fourth carbon atom. This compound has been of particular interest to scientists due to its unique properties and potential applications.

Mechanism of Action

The mechanism of action of 2-Deuterio-4-fluoro-1-(trideuteriomethoxy)benzene is not fully understood. However, it is thought to be due to the presence of fluorine atoms, which can interact with other molecules in the environment, causing changes in their properties. These changes can be beneficial, such as increased solubility in water, or detrimental, such as decreased reactivity.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-Deuterio-4-fluoro-1-(trideuteriomethoxy)benzene are not well understood. However, studies have suggested that it may have some beneficial effects, such as increased solubility in water and increased stability of organic molecules. It has also been suggested that it may have some toxic effects, such as increased toxicity of certain compounds.

Advantages and Limitations for Lab Experiments

The main advantage of using 2-Deuterio-4-fluoro-1-(trideuteriomethoxy)benzene in laboratory experiments is its high solubility in water. This makes it easier to handle and work with, and also allows for a higher yield of the desired product. However, it is important to note that 2-Deuterio-4-fluoro-1-(trideuteriomethoxy)benzene can be toxic, and care must be taken when handling it. Additionally, its low reactivity can make it difficult to use in certain reactions.

Future Directions

The potential applications of 2-Deuterio-4-fluoro-1-(trideuteriomethoxy)benzene are vast and varied. Further research into its effects on the environment, as well as its potential applications in medicinal chemistry and materials science, could yield valuable insights. Additionally, further research into its mechanism of action could lead to the development of more efficient and effective synthetic methods. Finally, further research into its biochemical and physiological effects could lead to a better understanding of its potential toxicity.

Synthesis Methods

2-Deuterio-4-fluoro-1-(trideuteriomethoxy)benzene can be synthesized through a variety of methods, including the reaction of 1,2-dideuterio-4-fluoro-benzene with trideuteriomethylmagnesium bromide in toluene. The reaction is carried out at room temperature, and yields 2-Deuterio-4-fluoro-1-(trideuteriomethoxy)benzene in a high yield.

Scientific Research Applications

2-Deuterio-4-fluoro-1-(trideuteriomethoxy)benzene has been used in a variety of scientific research applications. It has been used as an intermediate in the synthesis of a range of fluorinated compounds, which have potential applications in medicinal chemistry, materials science, and other fields. It has also been used in studies of the effects of fluorinated compounds on the environment, as well as in studies of the effects of fluorine on the structure of organic molecules.